Cas no 6637-40-7 (1-hexadecoxy-4-isothiocyanatobenzene)

• Product Name: 1-hexadecoxy-4-isothiocyanatobenzene
• CAS No: 6637-40-7
• MF: C₂₃H₃₇NOS
• MW: 375.610985517502
• CID: 1708888
• PubChem ID: 23123
• Update Time: 2025-04-21

1-hexadecoxy-4-isothiocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• 1-hexadecoxy-4-isothiocyanatobenzene
• WLN: SCNR DO16
• NSC52110
• p-Cetoxyphenylisothiocyanate
• 4-Hexadecyloxy-phenylisocyanat
• 4-hexadecyloxy-phenyl isocyanate
• BRN 3425268
• ISOTHIOCYANIC ACID, (p-CETOXYPHENYL) ESTER
• Benzene, 1-(hexadecyloxy)-4-isothiocyanato-
• AC1L2LPM
• 4-(Hexadecyloxy)phenyl isothiocyanate
• (p-Cetoxyphenyl)isothiocyanate
• NSC-52110
• 3-13-00-01130 (Beilstein Handbook Reference)
• 6637-40-7
• DTXSID70216595
• NSC 52110

• Inchi： 1S/C23H37NOS/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20-25-23-18-16-22(17-19-23)24-21-26/h16-19H,2-15,20H2,1H3
• InChI Key： QZYKAALLMYWYRA-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)OCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 375.25981
• Monoisotopic Mass: 375.25958598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 17
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.2
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• PSA: 21.59
• LogP: 8.28100